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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

Aluminum formate, a simple metal-organic framework (MOF), is emerging as a versatile and

cost-effective chemical compound with significant potential across various industrial sectors. Its

unique properties as a mordant, waterproofing agent, and highly selective gas adsorbent make

it a compelling alternative to conventional materials. This guide provides an objective

comparison of aluminum formate's performance against established alternatives in carbon

capture and textile dyeing, supported by experimental data and detailed protocols for

researchers, scientists, and drug development professionals.

Post-Combustion Carbon Capture
One of the most promising applications for aluminum formate, commercially known as ALF, is in

the capture of carbon dioxide (CO2) from flue gas streams of power plants and other industrial

sources. Its performance is benchmarked against the industry-standard monoethanolamine

(MEA) scrubbing technique.

Performance and Cost Comparison
ALF presents a compelling case due to its low material cost, high selectivity, and stability in the

presence of contaminants like SO2 and NO. While its performance can be hampered by high

humidity, its low cost may make an additional drying step economically viable.
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Parameter Aluminum Formate (ALF)
Monoethanolamine (MEA)
Scrubbing

Material Cost ~$1,000 per metric ton
~$1,200 - $1,500 per metric

ton

CO2 Adsorption Capacity
High, with substantial uptake

at 323 K

High, but forms corrosive

byproducts

CO2/N2 Selectivity
Outstanding, based on size-

selective separation

High chemical reactivity with

CO2

Energy of Regeneration
Lower energy requirement

(physisorption)

High energy penalty for solvent

regeneration

Stability
Stable to SO2 and NO;

sensitive to high humidity

Prone to thermal and oxidative

degradation

Scalability

Readily prepared on a

kilogram scale from commodity

chemicals

Mature, large-scale industrial

process

Experimental Protocol: Dynamic Column Breakthrough
This protocol describes the methodology for evaluating the CO2 separation performance of

aluminum formate under simulated flue gas conditions.

Objective: To determine the dynamic CO2 adsorption capacity and CO2/N2 selectivity of

pelletized aluminum formate.

Materials & Equipment:

Pelletized aluminum formate (ALF)

Adsorption column packed with ALF

Mass flow controllers for CO2 and N2 gas streams

Gas chromatograph (GC) or mass spectrometer to analyze outlet gas composition
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Temperature controller and furnace for the adsorption column

Pressure transducers

Procedure:

Activation: Pack the adsorption column with pelletized ALF. Heat the column to 353 K under

a flow of inert gas (e.g., N2 or He) for several hours to remove any adsorbed water or

impurities.

Adsorption: Cool the column to the target operating temperature (e.g., 323 K). Introduce a

simulated dry flue gas mixture (e.g., 15% CO2 / 85% N2) at a constant flow rate.

Breakthrough Monitoring: Continuously monitor the composition of the gas exiting the

column using the GC or mass spectrometer.

Data Analysis: Record the time at which the CO2 concentration in the outlet stream begins to

increase significantly (the breakthrough point). The time until the outlet concentration

reaches that of the inlet signifies column saturation.

Regeneration: Stop the flue gas flow and regenerate the adsorbent by heating it to 353 K

under an inert or pure CO2 atmosphere to release the captured CO2.

Cyclic Stability: Repeat the adsorption-regeneration cycle multiple times (e.g., over 100

cycles) to assess the material's stability and performance over time.

Visualization: CO2 Capture and Regeneration Cycle
The following diagram illustrates the Temperature Swing Adsorption (TSA) process used for

CO2 capture with aluminum formate.
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A simplified workflow for CO2 capture using aluminum formate in a TSA process.

Textile Industry Application
In the textile industry, aluminum formate serves primarily as a mordant for dyeing natural fibers

like cotton and viscose. It helps the dye adhere to the fabric, improving color fastness and

vibrancy. Its primary alternative is aluminum sulfate (alum).

Performance and Cost Comparison
Aluminum formate offers advantages in terms of ease of use and potentially better performance

with certain dyes, though alum is widely available and traditionally used.
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Parameter Aluminum Formate Aluminum Sulfate (Alum)

Primary Function
Mordant, waterproofing agent,

fading agent
Mordant, fixing agent

Fiber Applicability
Effective on viscose fiber and

other natural fibers

Widely used for cotton, wool,

and silk

Performance
Provides good color yield and

wash fastness

Effective, but can affect fabric

hand (feel)

Environmental Impact

Data is limited, but aluminum

salts in effluent are a general

concern

Can contribute to water

pollution if not properly treated

Cost
Generally higher than basic

alum

Lower cost, widely available

commodity chemical

Experimental Protocol: Mordanting Cotton with
Aluminum Formate
This protocol details the steps for using aluminum formate as a mordant to prepare cotton

fabric for dyeing.

Objective: To evaluate the efficacy of aluminum formate as a mordant by measuring dye uptake

and color fastness.

Materials & Equipment:

Scoured, undyed 100% cotton fabric

Aluminum formate

Sodium carbonate (soda ash)

Natural dye (e.g., madder root, weld)

Heating plate and beakers
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pH meter

Spectrophotometer for color measurement

Procedure:

Preparation: Weigh the dry cotton fabric. This is the Weight of Fiber (WOF). All subsequent

measurements will be a percentage of this weight.

Mordant Bath: Prepare a mordant bath using 10-15% WOF of aluminum formate in water.

Ensure there is enough water to allow the fabric to move freely.

Application: Introduce the wet fabric to the mordant bath. Slowly heat the bath to a simmer

(around 80-90°C) and hold for one hour, stirring gently to ensure even application.

Fixing (Optional but Recommended): After one hour, allow the bath to cool. Prepare a

separate bath with a small amount of sodium carbonate (1-2% WOF) to make the solution

slightly alkaline. This helps to fix the aluminum to the fibers. Pass the mordanted fabric

through this bath.

Rinsing: Rinse the fabric thoroughly in neutral pH water to remove any unfixed mordant.

Dyeing: Prepare a dyebath according to the specific natural dye being used. Introduce the

mordanted, damp fabric and follow the standard dyeing procedure for that dye.

Evaluation: After dyeing and rinsing, measure the fabric's color using a spectrophotometer.

Perform standardized wash fastness tests to determine how well the color holds up to

laundering. Compare the results to fabric mordanted with aluminum sulfate under identical

conditions.

Visualization: Textile Mordanting Process
The diagram below outlines the logical workflow of preparing and dyeing fabric using a mordant

like aluminum formate.
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A flowchart of the textile mordanting and dyeing process.
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To cite this document: BenchChem. [A Comparative Cost-Benefit Analysis of Aluminum
Formate in Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289006#cost-benefit-analysis-of-aluminiumformiat-
in-industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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